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Compound of Interest

Compound Name: KHS101 hydrochloride

Cat. No.: B608339

For Researchers, Scientists, and Drug Development Professionals

Introduction

KHS101 hydrochloride is a small molecule inhibitor that has garnered significant interest in
neuroscience and oncology research. It is known to selectively induce neuronal differentiation
and has demonstrated anti-tumor activity in glioblastoma models.[1] The primary mechanism of
action involves interaction with Transforming Acidic Coiled-Coil Containing Protein 3 (TACC3)
and disruption of mitochondrial function through inhibition of Heat Shock Protein Family D
Member 1 (HSPD1).[2] Given its therapeutic potential, understanding the long-term stability of
KHS101 hydrochloride in solution is critical for ensuring the accuracy, reproducibility, and
reliability of experimental results.

These application notes provide a comprehensive overview of the recommended storage
conditions, protocols for assessing long-term stability, and potential degradation pathways of
KHS101 hydrochloride solutions.

Recommended Storage and Handling

Proper storage and handling of KHS101 hydrochloride solutions are paramount to
maintaining their integrity and biological activity. The following recommendations are based on
information from various suppliers and general best practices for small molecule compounds.

Table 1: Recommended Storage Conditions for KHS101 Hydrochloride
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Storage Recommended
Form ) Notes
Temperature Duration
) Store in a dry, dark
Solid Powder -20°C 3 years
place.
Aliquot to avoid
repeated freeze-thaw
Stock Solution in cycles. Use fresh,
-80°C 1 year
DMSO anhydrous DMSO as
moisture can reduce
solubility.[2]
For shorter-term
-20°C 1 month storage. Aliquoting is
still recommended.[2]
It is highly

) ] recommended to
Working Solutions ) _ _
2-8°C Use immediately prepare fresh working
(Aqueous-based) )
solutions for each

experiment.

Signaling Pathway of KHS101

KHS101 exerts its biological effects through a dual mechanism targeting both cellular
proliferation and metabolism. The diagram below illustrates the key interactions and
downstream consequences of KHS101 activity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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